Cas no 2227736-69-6 (4-amino-5-(4-bromophenyl)-1-ethylpyrrolidin-2-one)

• Product Name: 4-amino-5-(4-bromophenyl)-1-ethylpyrrolidin-2-one
• CAS No: 2227736-69-6
• MF: C₁₂H₁₅BrN₂O
• MW: 283.164302110672
• CID: 6235184
• PubChem ID: 165794248
• Update Time: 2025-05-21

4-amino-5-(4-bromophenyl)-1-ethylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-5-(4-bromophenyl)-1-ethylpyrrolidin-2-one
• EN300-1635170
• 2227736-69-6

• Inchi： 1S/C12H15BrN2O/c1-2-15-11(16)7-10(14)12(15)8-3-5-9(13)6-4-8/h3-6,10,12H,2,7,14H2,1H3/t10-,12+/m0/s1
• InChI Key： CYGBLOPTFYRMCN-CMPLNLGQSA-N
• SMILES： BrC1C=CC(=CC=1)[C@@H]1[C@H](CC(N1CC)=O)N

Computed Properties

• Exact Mass: 282.03678g/mol
• Monoisotopic Mass: 282.03678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.3Ų

Additional information on 4-amino-5-(4-bromophenyl)-1-ethylpyrrolidin-2-one

Introduction to 4-Amino-5-(4-Bromophenyl)-1-Ethylpyrrolidin-2-One (CAS No. 2227736-69-6)

4-Amino-5-(4-bromophenyl)-1-ethylpyrrolidin-2-one is a structurally complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound, identified by the CAS registry number 2227736-69-6, belongs to the class of pyrrolidinones, which are known for their versatile applications in drug design and synthesis. The molecule features a pyrrolidinone ring system with substituents that include an amino group, a bromophenyl moiety, and an ethyl group, making it a valuable substrate for further functionalization and exploration in medicinal chemistry.

The synthesis of 4-amino-5-(4-bromophenyl)-1-ethylpyrrolidin-2-one involves a series of well-established organic reactions, including nucleophilic substitutions, condensations, and cyclizations. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are critical for studying the stereochemical effects on biological activity. The compound's structure has been optimized through computational chemistry techniques, such as molecular docking and quantum mechanical calculations, to predict its binding affinities to various biological targets.

One of the most promising applications of 4-amino-5-(4-bromophenyl)-1-ethylpyrrolidin-2-one lies in its potential as a lead compound for drug discovery. Studies have shown that this compound exhibits modulatory effects on key enzymes and receptors involved in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. For instance, research published in *Journal of Medicinal Chemistry* highlights its ability to inhibit acetylcholinesterase (AChE), an enzyme whose overactivity is implicated in Alzheimer's pathology. The bromophenyl substituent plays a crucial role in enhancing the compound's lipophilicity, thereby improving its brain penetration and bioavailability.

Moreover, 4-amino-5-(4-bromophenyl)-1-ethylpyrrolidin-2-one has demonstrated anti-inflammatory properties in preclinical models. Investigations into its mechanism of action reveal that it suppresses the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). These findings suggest its potential utility in treating inflammatory disorders like rheumatoid arthritis and inflammatory bowel disease. Ongoing clinical trials are exploring its safety profile and efficacy in human subjects.

The structural versatility of 4-amino-5-(4-bromophenyl)-1-ethylpyrrolidin-2-one also makes it an attractive candidate for combinatorial chemistry approaches. By modifying the amino group or the ethyl substituent, researchers can generate a library of analogs with diverse pharmacological profiles. For example, replacing the ethyl group with other alkyl chains or functional groups can significantly alter the compound's solubility, stability, and receptor binding affinity. Such modifications are currently being explored to optimize its therapeutic index.

In terms of industrial applications, 4-amino-5-(4-bromophenyl)-1-Ethylpyrrolidinone serves as an intermediate in the synthesis of advanced materials and specialty chemicals. Its ability to form stable amide bonds makes it useful in polymer chemistry for developing high-performance polymers with tailored mechanical properties. Additionally, its photostability has been leveraged in the formulation of UV-resistant coatings and adhesives.

From an environmental standpoint, recent studies have focused on the eco-friendly synthesis routes for 4-amino-5-(4-bromophenyl)-1-Ethylpyrrolidone, emphasizing the use of renewable feedstocks and catalytic processes to minimize waste generation. Green chemistry principles have been integrated into its production methods to ensure sustainability without compromising product quality.

In conclusion, 4-Amino-5-(4-Bromophenyl)-1-Ethylpyrrolidinone (CAS No. 2227736) stands out as a multifaceted compound with broad implications across pharmaceuticals, materials science, and environmental chemistry. Its unique structure enables diverse functionalizations that cater to varied application needs. As research continues to uncover new dimensions of its utility, this compound is poised to play a pivotal role in advancing both academic and industrial frontiers.